Cas no 696589-05-6 (BENZENEMETHANAMINE, 4-FLUORO-2-(PHENYLMETHOXY)-)

BENZENEMETHANAMINE, 4-FLUORO-2-(PHENYLMETHOXY)- structure
696589-05-6 structure
Product Name:BENZENEMETHANAMINE, 4-FLUORO-2-(PHENYLMETHOXY)-
CAS No:696589-05-6
MF:C14H14FNO
MW:231.265467166901
CID:3373560
PubChem ID:67109673
Update Time:2025-04-21

BENZENEMETHANAMINE, 4-FLUORO-2-(PHENYLMETHOXY)- Chemical and Physical Properties

Names and Identifiers

    • BENZENEMETHANAMINE, 4-FLUORO-2-(PHENYLMETHOXY)-
    • DS-017970
    • 696589-05-6
    • (2-(Benzyloxy)-4-fluorophenyl)methanamine
    • BCJYVPWULQACID-UHFFFAOYSA-N
    • SCHEMBL1654686
    • Inchi: 1S/C14H14FNO/c15-13-7-6-12(9-16)14(8-13)17-10-11-4-2-1-3-5-11/h1-8H,9-10,16H2
    • InChI Key: BCJYVPWULQACID-UHFFFAOYSA-N
    • SMILES: FC1C=CC(CN)=C(C=1)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 231.105942232Da
  • Monoisotopic Mass: 231.105942232Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 35.3Ų
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